Cas no 1806546-69-9 (1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one)
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one
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- Inchi: 1S/C10H12ClNO/c1-7-6-8(2-3-9(7)12)10(13)4-5-11/h2-3,6H,4-5,12H2,1H3
- InChI Key: YPFJHGIEIXKPBC-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(=C(C)C=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- XLogP3: 1.5
- Topological Polar Surface Area: 43.1
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014406-250mg |
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one |
1806546-69-9 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A010014406-500mg |
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one |
1806546-69-9 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A010014406-1g |
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one |
1806546-69-9 | 97% | 1g |
1,579.40 USD | 2021-07-05 |
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one (CAS No. 1806546-69-9): An Overview of a Promising Compound in Medicinal Chemistry
1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one (CAS No. 1806546-69-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as AMPCP, is characterized by its aromatic ring substituted with an amino and methyl group, along with a chlorinated propanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.
The chemical structure of 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one is particularly noteworthy. The presence of the amino group on the aromatic ring provides opportunities for hydrogen bonding and interaction with biological targets, while the chlorinated propanone moiety adds polarity and reactivity. These features collectively contribute to the compound's ability to interact with specific proteins and enzymes, making it a promising lead for drug discovery.
Recent studies have explored the potential of AMPCP in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural motifs can modulate the activity of key enzymes involved in neurodegeneration, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). The ability of 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one to inhibit these enzymes suggests its potential as a neuroprotective agent.
In addition to its neuroprotective properties, AMPCP has also been investigated for its anti-inflammatory effects. Inflammation is a critical component of many diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response. The anti-inflammatory potential of 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one makes it an attractive candidate for further investigation in this area.
The pharmacokinetic properties of AMPCP are another important aspect of its evaluation. Preliminary studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without causing significant side effects.
To further enhance the therapeutic potential of 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one, researchers are exploring various modifications to its chemical structure. For example, substituting different functional groups on the aromatic ring or altering the length and composition of the propanone moiety can lead to compounds with improved potency and selectivity. These efforts aim to optimize the compound's pharmacological profile and expand its range of applications.
Clinical trials are an essential step in translating laboratory findings into practical medical treatments. While AMPCP is still in the early stages of development, preclinical studies have provided promising results that warrant further investigation. Ongoing research is focused on evaluating the safety and efficacy of 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one in animal models of various diseases, which will provide valuable insights into its potential as a therapeutic agent.
In conclusion, 1-(4-Amino-3-methylphenyl)-3-chloropropan-1-one (CAS No. 1806546-69-9) represents a promising compound in medicinal chemistry with diverse potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, AMPCP holds great promise for contributing to advancements in drug discovery and medical treatment.
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